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Compound of Interest

Compound Name: 1-Chloropentan-2-one

Cat. No.: B1354079

CAS Number: 19265-24-8
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-chloropentan-2-one, a
halogenated ketone of interest in organic synthesis and drug discovery. This document details
its chemical and physical properties, outlines a common synthetic methodology, presents its
spectroscopic profile, and discusses its potential applications and safety considerations.

Chemical and Physical Properties

1-Chloropentan-2-one is a colorless to pale yellow liquid. A summary of its key chemical and
physical properties is presented in Table 1.
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Property Value Source
CAS Number 19265-24-8 [1]
Molecular Formula CsHoCIO [1]
Molecular Weight 120.58 g/mol [1]
IUPAC Name 1-chloropentan-2-one [1]
Synonyms 2-Pentanone, 1-chloro- [1]
Boiling Point Not explicitly found

Melting Point Not explicitly found

Density Not explicitly found

Synthesis of 1-Chloropentan-2-one

A prevalent method for the synthesis of a-chloroketones like 1-chloropentan-2-one is the o-

chlorination of the corresponding ketone, in this case, 2-pentanone. This reaction is typically

carried out under acidic conditions to favor the formation of the kinetic enol, leading to

chlorination at the less substituted a-carbon.

Experimental Protocol: a-Chlorination of 2-Pentanone

Materials:

2-Pentanone

Sulfuryl chloride (SO2Cl2) or N-chlorosuccinimide (NCS)
Anhydrous diethyl ether or dichloromethane

A weak acid catalyst (e.g., a catalytic amount of HCI)
Saturated sodium bicarbonate solution

Brine (saturated sodium chloride solution)
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e Anhydrous magnesium sulfate
Procedure:

 In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel under an inert
atmosphere, dissolve 2-pentanone in an anhydrous solvent (diethyl ether or
dichloromethane).

¢ Add a catalytic amount of a weak acid.
e Cool the reaction mixture to 0 °C in an ice bath.

» Slowly add a solution of the chlorinating agent (sulfuryl chloride or N-chlorosuccinimide) in
the same anhydrous solvent from the dropping funnel.

» After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for several hours, monitoring the reaction progress by thin-layer chromatography (TLC)
or gas chromatography (GC).

o Upon completion, quench the reaction by carefully adding saturated sodium bicarbonate
solution.

o Transfer the mixture to a separatory funnel and wash the organic layer sequentially with
saturated sodium bicarbonate solution and brine.

e Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to afford the crude 1-chloropentan-2-one.

e The crude product can be purified by vacuum distillation or column chromatography.
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Reaction Setup
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Caption: Experimental workflow for the synthesis of 1-chloropentan-2-one.
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Spectroscopic Data

The structural elucidation of 1-chloropentan-2-one is confirmed through various spectroscopic
techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR: The proton NMR spectrum of 1-chloropentan-2-one is expected to show distinct
signals corresponding to the different proton environments. The methylene protons adjacent
to the chlorine and carbonyl groups (CI-CH2-C=0) would appear as a singlet at a downfield
chemical shift. The ethyl group protons (-CH2-CHs) would exhibit a triplet for the methyl
group and a quartet for the methylene group, with coupling between them. The methylene
group adjacent to the carbonyl (-C(=0)-CHz-) would likely appear as a triplet.

e 13C NMR: The carbon NMR spectrum would display five distinct signals. The carbonyl carbon
(C=0) would resonate at a significantly downfield chemical shift (typically >200 ppm). The
carbon atom bonded to the chlorine atom (CI-C) would also be deshielded. The remaining
three carbon signals would correspond to the propyl chain.

Infrared (IR) Spectroscopy

The IR spectrum of 1-chloropentan-2-one will be characterized by a strong absorption band in
the region of 1715-1740 cm~1, which is indicative of the C=0 stretching vibration of a ketone.
Another key feature would be the C-CI stretching vibration, which typically appears in the
fingerprint region (600-800 cm™1).

Mass Spectrometry (MS)

The mass spectrum of 1-chloropentan-2-one would show a molecular ion peak (M*) at m/z =
120 and an M+2 peak at m/z = 122 with a relative intensity of approximately one-third of the M+
peak, which is characteristic of the presence of a single chlorine atom. Common fragmentation
patterns would involve the loss of a chlorine radical and cleavage adjacent to the carbonyl

group.

Reactivity and Applications

a-Chloroketones are versatile intermediates in organic synthesis. The presence of two reactive
sites, the electrophilic carbonyl carbon and the carbon bearing the chlorine atom, allows for a
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variety of chemical transformations. 1-Chloropentan-2-one can be used as a building block for
the synthesis of more complex molecules, including various heterocyclic compounds and as a
precursor in the synthesis of pharmaceutical intermediates. For instance, it can undergo
nucleophilic substitution reactions at the chlorinated carbon and various condensation
reactions at the a-position to the carbonyl group.
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Caption: Potential reaction pathways of 1-chloropentan-2-one.

Safety and Handling
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1-Chloropentan-2-one is classified as a hazardous substance. According to the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS), it is known to cause
skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).

[1]

Precautionary Measures:

Personal Protective Equipment (PPE): Wear protective gloves, clothing, eye protection, and
face protection when handling this compound.

o Ventilation: Use only outdoors or in a well-ventilated area.

» Handling: Avoid breathing dust, fume, gas, mist, vapors, or spray. Wash hands thoroughly
after handling.

» Storage: Store in a well-ventilated place. Keep the container tightly closed.

In case of exposure, follow standard first-aid procedures and seek medical attention. For
detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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